Cas no 868676-47-5 (3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide
• CAS No: 868676-47-5
• MF: C₂₂H₁₈N₂O₃S₂
• MW: 422.519922733307
• CID: 6561876
• Update Time: 2025-08-05

3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide
• Propanamide, N-[2-(2-benzothiazolyl)phenyl]-3-(phenylsulfonyl)-

• Inchi： 1S/C22H18N2O3S2/c25-21(14-15-29(26,27)16-8-2-1-3-9-16)23-18-11-5-4-10-17(18)22-24-19-12-6-7-13-20(19)28-22/h1-13H,14-15H2,(H,23,25)
• InChI Key： ZCKQRYCCDCUPFX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NC2=CC=CC=C2S1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 12.93±0.70(Predicted)

Additional information on 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide

Introduction to 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide (CAS No. 868676-47-5)

3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide, identified by the CAS number 868676-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a benzenesulfonyl group and a benzothiazole moiety, which are well-documented for their diverse biological activities. The structural framework of this molecule, featuring a propanamide side chain, contributes to its unique chemical properties and potential applications in drug discovery.

The benzenesulfonyl group is a key pharmacophore in many bioactive molecules, known for its ability to modulate enzyme activity and interact with biological targets. In the context of 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide, this group likely plays a crucial role in mediating interactions with proteins and enzymes, thereby influencing its pharmacological effects. The presence of the 1,3-benzothiazole ring further enhances the compound's potential biological relevance. Benzothiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, making this moiety particularly valuable in medicinal chemistry.

The phenylpropanamide portion of the molecule introduces an amide bond that can serve as a hinge region for binding to biological targets. Amide groups are frequently incorporated into drug molecules due to their ability to form hydrogen bonds, which can strengthen interactions with receptors or enzymes. The specific arrangement of these functional groups in 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide suggests that it may exhibit multiple modes of action, potentially increasing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide with greater accuracy. These studies have highlighted the compound's potential as an inhibitor of various kinases and transcription factors, which are critical targets in oncology and inflammatory diseases. The combination of the benzenesulfonyl, benzothiazole, and phenylpropanamide moieties appears to synergize effectively in disrupting pathological signaling pathways.

In vitro studies have demonstrated that derivatives of benzothiazole exhibit significant cytotoxic effects against multiple cancer cell lines. The structural features of 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide align well with these findings, suggesting that it may possess similar anti-cancer properties. Additionally, preliminary investigations indicate that this compound may modulate inflammatory responses by inhibiting key enzymes such as COX-2 and LOX. These findings underscore the compound's potential as a lead candidate for further development in therapeutic applications.

The synthesis of 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the complex core structure efficiently. The optimization of these synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

From a regulatory perspective, compounds like 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research efforts are focused on evaluating its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These parameters are essential for determining whether the compound will be suitable for further development into a marketable drug product.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide. By analyzing vast datasets of chemical structures and biological activities, researchers can predict the potential success of novel compounds with unprecedented speed. This approach has already led to several breakthroughs in identifying new therapeutic agents for unmet medical needs.

The future prospects for 3-(benzenesulfonyl)-N-2-(1,3-benzothiazol-2-yl)phenylpropanamide appear promising as ongoing studies continue to uncover its multifaceted biological activities. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one may play pivotal roles in next-generation therapies.